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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of 1,3-Bis(3-
aminophenoxy)benzene, a diamine intermediate compound. It is utilized as a raw material in
organic synthesis and as a monomer in the production of polymers such as polyimides and
polyurethane coatings.[1][2]

Physicochemical Data

The fundamental molecular characteristics of 1,3-Bis(3-aminophenoxy)benzene are
summarized below.
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Property Value
Molecular Formula C18H16N202[2][3][4]5]
Molecular Weight 292.33 g/mol [2][3][4][6]
CAS Number 10526-07-5[2][3]
White to light yellow to light orange
Appearance
powder/crystal[1]
Melting Point 108 °C[2]
Boiling Point 479.9 °C at 760 mmHg
N Slightly soluble in methanol, insoluble in
Solubility

water[1][2]

Experimental Protocols and Visualizations

Detailed experimental protocols for specific applications, such as the synthesis of polyimides or
polyurethane coatings, are beyond the scope of this document. Similarly, as this guide focuses
on the intrinsic properties of a single chemical compound, signaling pathway diagrams are not
applicable.

For researchers interested in the synthesis of 1,3-Bis(3-aminophenoxy)benzene itself, a
common method involves the hydrogenation of 1,3-bis(3-nitrophenoxy)benzene using a
palladium-on-carbon catalyst.[3]

Below is a logical workflow representing the role of 1,3-Bis(3-aminophenoxy)benzene as a
monomer in polymerization.
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Caption: Logical workflow of polymerization using 1,3-Bis(3-aminophenoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 1,3-Bis(3-
aminophenoxy)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075826#1-3-bis-3-aminophenoxy-benzene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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